Cas no 35714-17-1 (Benzoic acid, 3-(phenylmethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(phenylmethyl)-, methyl ester
• CAS No: 35714-17-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1472145
• PubChem ID: 597640
• Update Time: 2025-04-20

Benzoic acid, 3-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(phenylmethyl)-, methyl ester
• methyl 3-benzylbenzoate
• DTXSID40344531
• 3-Benzylbenzoic acid methyl ester
• SCHEMBL2069334
• m-Diphenylmethanecarboxylic acid methyl ester
• 3-benzyl-benzoic acid methyl ester
• 35714-17-1
• Methyl 3-benzylbenzoate #

• Inchi： 1S/C15H14O2/c1-17-15(16)14-9-5-8-13(11-14)10-12-6-3-2-4-7-12/h2-9,11H,10H2,1H3
• InChI Key： YKYIGUKALDIXTL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3